3-Benzyl-4-bromo-butyryl chloride

• Molecular Formula: C11H12BrClO
• Molecular Weight: 275.57 g/mol
• IUPAC Name: 3-benzyl-4-bromobutanoyl chloride
• InChI: InChI=1S/C11H12BrClO/c12-8-10(7-11(13)14)6-9-4-2-1-3-5-9/h1-5,10H,6-8H2
• InChI Key: AEQSNVSJMRVULT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(CC(=O)Cl)CBr

Description

3-Benzyl-4-bromo-butyryl chloride is an aliphatic acyl chloride characterized by a four-carbon butyryl backbone (CH₂-CH₂-CH₂-COCl) modified with a benzyl group at the third carbon and a bromine atom at the fourth carbon. The molecular formula is C₁₁H₁₂BrClO, with an estimated molar mass of 275.35 g/mol (calculated based on structural analogs). This compound is hypothesized to exhibit high reactivity due to the electron-withdrawing effects of the bromine atom and the inherent lability of the acyl chloride group. Such derivatives are typically employed as intermediates in organic synthesis, particularly in pharmaceutical and agrochemical applications, where they facilitate nucleophilic acyl substitution reactions.

Comparison with Similar Compounds

3-Bromo-5-ethoxy-4-methoxybenzoyl chloride (CAS: 1160260-35-4)

• Molecular Formula : C₁₀H₁₀BrClO₃
• Molar Mass : 293.54 g/mol
• Key Features : Bromine at the 3-position, ethoxy and methoxy groups at the 5- and 4-positions, respectively, on an aromatic benzoyl backbone.
• Reactivity : The bromine atom enhances electrophilicity at the carbonyl carbon, while the ethoxy and methoxy groups introduce steric hindrance and moderate electronic effects. This compound is classified as an irritant .

4-Methyl-3-nitrobenzoyl chloride (CAS: 10397-30-5)

• Molecular Formula: C₈H₆ClNO₃
• Molar Mass : 199.59 g/mol
• Density : 1.37 g/mL
• Key Features : A nitro group (strong electron-withdrawing group, EWG) at the 3-position and a methyl group at the 4-position on the benzoyl backbone.
• Reactivity : The nitro group significantly increases electrophilicity, making this compound highly reactive in nucleophilic substitutions compared to bromine-substituted analogs .

4-(Trichloromethyl)benzoyl chloride

• Molecular Formula : C₈H₄Cl₄O
• Molar Mass : 259.94 g/mol
• Key Features : A trichloromethyl group at the 4-position on the benzoyl backbone.
• Reactivity : The trichloromethyl group acts as a strong EWG, leading to exceptionally high reactivity in acyl substitution reactions. This compound is also associated with higher toxicity due to chlorine content .

3-Benzyl-4-bromo-butyryl chloride (Hypothetical Data)

• Molecular Formula : C₁₁H₁₂BrClO
• Molar Mass : ~275.35 g/mol
• Key Features : Aliphatic backbone with a benzyl group (electron-donating) at C3 and bromine (EWG) at C4.
• Reactivity: The aliphatic chain increases solubility in non-polar solvents compared to aromatic analogs. Bromine enhances electrophilicity, but the benzyl group may partially offset this effect through steric hindrance.

Comparative Data Table

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Reactivity Notes	Hazard Class
3-Benzyl-4-bromo-butyryl chloride	C₁₁H₁₂BrClO	275.35*	3-benzyl, 4-bromo	High (aliphatic acyl chloride + EWG)	Corrosive†
3-Bromo-5-ethoxy-4-methoxybenzoyl chloride	C₁₀H₁₀BrClO₃	293.54	3-bromo, 5-ethoxy, 4-methoxy	Moderate (steric hindrance)	IRRITANT
4-Methyl-3-nitrobenzoyl chloride	C₈H₆ClNO₃	199.59	3-nitro, 4-methyl	Very high (strong EWG)	Corrosive
4-(Trichloromethyl)benzoyl chloride	C₈H₄Cl₄O	259.94	4-(trichloromethyl)	Extremely high (multiple EWGs)	Toxic

*Estimated value; †Hypothesized based on acyl chloride behavior.

Reactivity and Application Trends

• Aliphatic vs. Aromatic Acyl Chlorides : The target compound’s aliphatic backbone likely confers higher reactivity than aromatic analogs (e.g., benzoyl chlorides) due to reduced resonance stabilization of the carbonyl group.
• Substituent Effects : Bromine’s moderate EWG effect in the target compound contrasts with the stronger electron-withdrawing nitro and trichloromethyl groups in benzoyl derivatives, which exhibit accelerated reaction kinetics.
• Industrial Relevance : Brominated acyl chlorides are valuable in synthesizing brominated polymers or bioactive molecules, whereas nitro-substituted derivatives are used in explosives and dyes.